Cas no 28040-10-0 (13-Hydroperoxyoctadecadienoic acid)

28040-10-0 structure
Product name:13-Hydroperoxyoctadecadienoic acid
13-Hydroperoxyoctadecadienoic acid Chemical and Physical Properties
Names and Identifiers
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- 13-Hydroperoxyoctadecadienoic acid
- SCHEMBL1394382
- 28040-10-0
- Octadecadienoic acid, 13-hydroperoxy-
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- Inchi: InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h8,10,13,16-17,21H,2-7,9,11-12,14-15H2,1H3,(H,19,20)/b10-8+,16-13+
- InChI Key: QEUHXYPYKZKYFW-ZQHUEGGHSA-N
Computed Properties
- Exact Mass: 312.23005950Da
- Monoisotopic Mass: 312.23005950Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 66.8Ų
13-Hydroperoxyoctadecadienoic acid Related Literature
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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